Cas no 1207181-61-0 (Scutebata E)

• Product Name: Scutebata E
• CAS No: 1207181-61-0
• MF: C₂₈H₄₀O₉
• MW: 520.61180973053
• CID: 837227
• PubChem ID: 46183618
• Update Time: 2025-10-29

Scutebata E Chemical and Physical Properties

Names and Identifiers

• Scutebata E
• (3S,4aR,5S,6R,6aR,10R,10aS,10bR)-5,6-Diacetoxy-4a,6a,7,10b-tetram ethyl-5'-oxo-1,2,4',4a,5,5',6,6a,9,10,10a,10b-dodecahydrospiro[be nzo[f]chromene-3,3'-furan]-10-yl 2-methylpropanoate
• [ "" ]
• FS-10232
• HY-N1268
• [(3S,4aR,5S,6R,6aR,10R,10aS,10bR)-5,6-diacetyloxy-4a,6a,7,10b-tetramethyl-2'-oxospiro[2,5,6,9,10,10a-hexahydro-1H-benzo[f]chromene-3,4'-oxolane]-10-yl] 2-methylpropanoate
• CS-0016672
• (5,6-diacetyloxy-4a,6a,7,10b-tetramethyl-2'-oxospiro[2,5,6,9,10,10a-hexahydro-1H-benzo[f]chromene-3,4'-oxolane]-10-yl) 2-methylpropanoate
• AKOS032948147
• 1207181-61-0

• Inchi： 1S/C28H40O9/c1-15(2)24(32)36-19-10-9-16(3)26(7)21(19)25(6)11-12-28(13-20(31)33-14-28)37-27(25,8)23(35-18(5)30)22(26)34-17(4)29/h9,15,19,21-23H,10-14H2,1-8H3
• InChI Key： HGPSPRNFABBWFI-UHFFFAOYSA-N
• SMILES： CC(C(OC1C2C(C(C(C3(C2(C)CCC2(CC(=O)OC2)O3)C)OC(=O)C)OC(=O)C)(C)C(C)=CC1)=O)C

Computed Properties

• Exact Mass: 520.26700
• Monoisotopic Mass: 520.267
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114A^2
• XLogP3: 3.3

Experimental Properties

• Color/Form: Oil
• Density: 1.2±0.1 g/cm3
• Boiling Point: 592.2±50.0 °C at 760 mmHg
• Flash Point: 248.7±30.2 °C
• PSA: 114.43000
• LogP: 3.66480
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Scutebata E Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones